Methyl sinapate

• IUPAC Name: methyl (E)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoate
• InChI: InChI=1S/C12H14O5/c1-15-9-6-8(4-5-11(13)17-3)7-10(16-2)12(9)14/h4-7,14H,1-3H3/b5-4+
• InChI Key: JHLPYWLKSLVYOI-SNAWJCMRSA-N
• Canonical SMILES: COC1=CC(=CC(=C1O)OC)C=CC(=O)OC
• Isomeric SMILES: COC1=CC(=CC(=C1O)OC)/C=C/C(=O)OC
• Molecular Formula: C12H14O5
• Molecular Weight: 238.24 g/mol
• CAS No.: 20733-94-2

Description

Methyl sinapate is a natural product found in Zanthoxylum piperitum, Raphanus sativus, and other organisms with data available.

Scientific Research Applications

Natural Sunscreen Agent

Methyl sinapate is recognized for its role as a natural sunscreen derivative, with research focusing on its excited-state dynamics and photochemical properties. Studies have investigated its potential as an improved UV filter, given its absorption and stability characteristics when exposed to ultraviolet radiation. This research could lead to the development of more effective sunscreen agents based on natural substances like this compound (Fan, Roeterdink, & Buma, 2020).

Anti-Inflammatory Properties

Investigations into the anti-inflammatory effects of this compound and its esters have been conducted using models like carrageenan-induced rat paw oedema. These studies provide insights into the potential therapeutic applications of this compound in treating inflammation (Chawla, Singh, Kumar, & Kumar, 1993).

Antioxidant Activity

This compound has been identified in studies exploring its antioxidation properties, particularly in lipid oxidation systems. This research contributes to understanding how natural phenols like this compound can act as antioxidants in food components, potentially offering benefits for food preservation and health (Masuda, Akiyama, Takeda, Maekawa, & Sone, 2009).

Role in Plant Cell Wall Structure

Studies have also focused on the role of sinapate esters, including this compound, in the structure and function of plant cell walls. These compounds have been found in cereal dietary fibers and are believed to play a role in cross-linking polysaccharides, which is significant for plant growth and development (Bunzel, Ralph, Kim, Lu, Ralph, Marita, Hatfield, & Steinhart, 2003).

Photoprotection in Plants

Research into sinapate esters, including this compound, has examined their use in plants for photoprotection from ultraviolet radiation. This includes studies on the photochemistry and photodynamics of these compounds, which are important for understanding how plants protect themselves from UV damage (Horbury, Flourat, Greenough, Allais, & Stavros, 2018).

Safety and Hazards

Methyl sinapate is not classified under physical hazards, health hazards, or environmental hazards. In case of contact with eyes or skin, it is recommended to flush with plenty of water. If ingested or inhaled, medical attention is required.

Mechanism of Action

Target of Action

Methyl sinapate is a derivative of a natural sunscreen and its primary targets are the cells that are exposed to UV radiation . It has been found to increase the frequency of cells with chromosome aberrations in the CHO K-1 cells treated with MMC, 4NQO, or UV .

Mode of Action

This compound interacts with its targets by absorbing harmful UV radiation . This absorption of UV photons is the first step in a complex process that leads to the protection of cells from the adverse effects of UV exposure . The compound undergoes distinct structural changes upon electronic excitation .

Biochemical Pathways

This compound is involved in the phenylpropanoid biosynthesis pathway . This pathway leads to the accumulation of UV-absorbing sinapate esters in plants . The induction of FERULIC ACID 5-HYDROXYLASE 1 (FAH1), a key enzyme in this pathway, depends on the bZIP transcription factors ELONGATED HYPOCOTYL 5 (HY5) and HY5-HOMOLOG (HYH) that function downstream of all three photoreceptors .

Pharmacokinetics

Its ability to absorb uv radiation suggests that it may have good bioavailability when applied topically .

Result of Action

The result of this compound’s action is the protection of cells from the harmful effects of UV radiation . It achieves this by increasing the frequency of cells with chromosome aberrations, thereby enhancing the cells’ ability to resist damage from UV exposure .

Action Environment

The action of this compound is influenced by environmental factors such as exposure to UV radiation . Its effectiveness as a sunscreen is also affected by solvent-solute interactions, which can affect the electronic structure and excited-state decay dynamics of the compound .

Biochemical Analysis

Biochemical Properties

Methyl sinapate interacts with various enzymes, proteins, and other biomolecules. It is involved in multiple biological processes in plants . The metabolic network of this compound includes enzymes such as UDP-glucose:sinapate glucosyltransferase (SGT), sinapoylglucose:choline sinapoyltransferase (SCT), sinapoylglucose:l-malate sinapoyltransferase (SMT), and sinapoylcholine (sinapine) esterase (SCE) .

Cellular Effects

This compound has been found to have various cellular effects. It has been reported to have antioxidant, anti-microbial, anti-cancer, and UV filtering activities . It influences cell function, including impact on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The mechanism of action of this compound involves its interactions with biomolecules and changes in gene expression. It exerts its effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. Studies have shown how solvent-solute interactions affect the electronic structure and excited-state decay dynamics of the chromophore .

Metabolic Pathways

This compound is involved in the shikimate/phenylpropanoid pathway, which leads to the production of a broad spectrum of O-ester conjugates . It interacts with enzymes such as SGT, SCT, SMT, and SCE .

Transport and Distribution

It is known that sinapate esters, to which this compound belongs, are abundantly found in different plant parts .

Customer Q & A

ANone: Methyl sinapate has a molecular formula of C12H14O5 and a molecular weight of 238.24 g/mol.

ANone: Yes, several research papers provide spectroscopic data for this compound, including:

• 13C NMR and Mass Spectrometry Data: [] This study reports the 13C NMR and mass spectral data for this compound and various synthesized esters.
• UV, IR, 1H, 13C, and 2D NMR Data: [] This research utilizes UV, IR, and various NMR techniques (1H, 13C, 2D) to elucidate the structure of this compound isolated from Kopsia singapurensis Ridl.

ANone: While specific material compatibility data is not provided in the papers, this compound's solubility in various organic solvents has been investigated. Studies have determined its solubility in:

• tert-butanol, tert-pentanol, ethyl acetate, and n-hexane: [] This research determined solubilities and thermodynamic properties of dissolution for this compound in these solvents.
• Eight imidazolium-based ionic liquids: [] This study explored this compound's solubility in various ionic liquids composed of PF6− and BF4− anions.

ANone: The research primarily focuses on this compound's potential as a natural antioxidant and its role in plant biology. Further research is needed to explore applications based on its material compatibility and stability under various conditions.

ANone: Hydrolysis of this compound and other related compounds by FAEs plays a significant role in:

• Biodegradation of plant cell walls: [] FAEs contribute to the breakdown of plant materials by releasing ferulic acid from its esterified forms, including this compound.
• Improving the digestibility of plant biomass: [] FAEs enhance the enzymatic digestibility of plant cell walls, potentially improving the utilization of plant biomass for various applications.

ANone: Yes, computational chemistry has been employed to investigate the photoprotection mechanism of this compound:

• Quantum chemical calculations and femtosecond transient absorption spectroscopy: [, ] These studies utilized computational methods alongside experimental techniques to understand the excited-state dynamics of this compound and its photoisomerization process.

ANone: Several studies highlight the impact of structural modifications on this compound's properties:

• Hydroxyl group methylation and antioxidant activity: [] This research indicates that methylation of the hydroxyl group on the phenol ring of this compound decreases its free radical scavenging activity.
• Substitution and UV energy dissipation mechanisms: [] This study reveals that substitution patterns on the aromatic ring of this compound influence its UV energy dissipation mechanisms, impacting its potential as a sunscreen agent.
• Ester chain length and anti-inflammatory activity: [] This research shows that increasing the ester chain length of sinapic acid esters, including this compound, generally enhances their anti-inflammatory activity in a rat paw edema model.

A: While specific stability data is limited in the provided research, one study mentions the thermal instability of the cis form of this compound. [] Further research is needed to comprehensively assess its stability under various storage conditions.